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Abstract
This technical guide provides an in-depth overview of the physical properties of ethyl 3-
hydroxyhexanoate, a valuable chiral building block in organic synthesis, particularly in the

pharmaceutical and fine chemical industries.[1] This document compiles and presents key

quantitative data in a structured format, details relevant experimental methodologies, and

illustrates procedural workflows. Ethyl 3-hydroxyhexanoate, also known as ethyl β-

hydroxycaproate, is a fatty acid ester recognized for its applications as a flavoring and

fragrance agent and its role in the synthesis of more complex molecules.[1][2]

Chemical Identity
IUPAC Name: ethyl 3-hydroxyhexanoate

Synonyms: Ethyl beta-hydroxycaproate, 3-Hydroxyhexanoic acid ethyl ester, FEMA No.

3545[3]

CAS Number: 2305-25-1

Molecular Formula: C₈H₁₆O₃[4]
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Molecular Weight: 160.21 g/mol [4]

Chemical Structure:

Tabulated Physical Properties
The following table summarizes the key physical properties of ethyl 3-hydroxyhexanoate,

compiled from various sources.
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Property Value Conditions Source(s)

Appearance
Colorless to pale

yellow liquid
Room Temperature [1]

Odor
Fruity, grape, green,

citrus, sweet
- [2]

Boiling Point 90-92 °C 14 mmHg [1][2][5]

101-102 °C 14.00 mm Hg [3][6]

226 °C - [7][8]

Melting Point Not available - [5][9]

Density 0.974 g/mL 25 °C [1][2][5]

0.967-0.976 g/mL - [3]

0.970-0.984 g/mL 25 °C [6]

Refractive Index 1.428 20 °C [1][2][5]

1.423-1.433 - [3]

1.426-1.430 20 °C [6]

1.424-1.433 20 °C [9]

Solubility
Insoluble in water and

oils
- [3][7][8]

Soluble in alcohol - [6][7][8]

Flash Point 94 °C (201.2 °F) Closed cup [2]

Vapor Pressure 0.00608 mmHg 25 °C [10]

Experimental Protocols
The following sections detail generalized experimental procedures for determining the key

physical properties of ethyl 3-hydroxyhexanoate. These protocols are based on standard

laboratory techniques.
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Determination of Boiling Point (Micro Method)
This method is suitable for small sample volumes.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. In this micro method, this is observed when a rapid and

continuous stream of bubbles emerges from a capillary tube submerged in the heated liquid.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Heat-transfer fluid (e.g., mineral oil)

Procedure:

Fill the small test tube with ethyl 3-hydroxyhexanoate to a depth of approximately 1-2 cm.

Place the capillary tube, sealed end up, into the test tube.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Clamp the thermometer assembly in the Thiele tube or oil bath, making sure the heat-

transfer fluid is above the level of the sample but below the opening of the test tube.

Heat the apparatus gently and evenly.

Observe the capillary tube. As the temperature rises, a slow stream of bubbles will emerge.
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Continue heating until a rapid and continuous stream of bubbles exits the capillary tube.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube. Record this temperature.

Record the atmospheric pressure at the time of the experiment.

Determination of Density
Principle: Density is defined as the mass of a substance per unit volume. It is determined by

accurately measuring the mass of a known volume of the liquid.

Apparatus:

Pycnometer (a small glass flask with a precise volume)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Water bath (for temperature control)

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer on the analytical balance and record its mass (m₁).

Fill the pycnometer with distilled water and place it in a water bath at a constant temperature

(e.g., 25 °C) until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it again to determine the mass of the

pycnometer filled with water (m₂).

Empty and dry the pycnometer completely.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fill the pycnometer with ethyl 3-hydroxyhexanoate and equilibrate it to the same

temperature in the water bath.

Dry the exterior of the pycnometer and weigh it to find the mass of the pycnometer filled with

the sample (m₃).

Calculate the density of ethyl 3-hydroxyhexanoate using the following formula: Density of

sample = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental temperature

Determination of Refractive Index
Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to

the speed of light in that substance. It is a characteristic property that can be used for

identification and purity assessment.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Soft lens tissue

Reference standard with a known refractive index (e.g., distilled water)

Procedure:

Turn on the refractometer and the circulating water bath, setting it to the desired temperature

(e.g., 20 °C).

Calibrate the refractometer using the reference standard.

Open the prism of the refractometer and clean the surfaces with a soft lens tissue and a

suitable solvent (e.g., ethanol or acetone), then allow it to dry completely.

Place a few drops of ethyl 3-hydroxyhexanoate onto the lower prism using a clean dropper.
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Close the prism firmly.

Look through the eyepiece and adjust the focus until the crosshairs are sharp.

Turn the adjustment knob until the boundary line between the light and dark fields is sharp

and centered on the crosshairs.

If a colored fringe is observed, adjust the chromaticity corrector until the boundary is sharp

and colorless.

Read the refractive index value from the scale.

Clean the prisms thoroughly after the measurement.

Determination of Solubility
Principle: This qualitative test determines the solubility of a substance in various solvents,

providing information about its polarity.

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

Solvents (e.g., water, ethanol, diethyl ether, oils)

Procedure:

Solubility in Water:

Add approximately 0.5 mL of ethyl 3-hydroxyhexanoate to a test tube.

Add 3 mL of deionized water in small portions, shaking vigorously after each addition.

Observe if the substance dissolves completely, forms a separate layer, or is partially

soluble. Record the observation. Ethyl 3-hydroxyhexanoate is reported to be insoluble in
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water.[3][7][8]

Solubility in Organic Solvents (e.g., Ethanol):

Add approximately 0.5 mL of ethyl 3-hydroxyhexanoate to a clean, dry test tube.

Add 3 mL of the organic solvent (e.g., ethanol) in small portions, shaking after each

addition.

Observe and record the solubility. Ethyl 3-hydroxyhexanoate is reported to be soluble in

alcohol.[6][7][8]

Solubility in Oils:

Follow the same procedure as for organic solvents, using a representative oil as the

solvent.

Ethyl 3-hydroxyhexanoate is reported to be insoluble in oils.[3][7][8]

Synthesis and Metabolic Context
Synthesis
Ethyl 3-hydroxyhexanoate is typically synthesized through two primary routes:

Esterification of 3-hydroxyhexanoic acid: This involves the reaction of 3-hydroxyhexanoic

acid with ethanol in the presence of an acid catalyst.

Reduction of ethyl 3-oxohexanoate: This is a common laboratory and industrial method

involving the chemical or enzymatic reduction of the corresponding ketoester.[1]

Metabolic Relevance
While ethyl 3-hydroxyhexanoate itself is not a central metabolite in major signaling pathways,

its precursor, 3-hydroxyhexanoyl-CoA, is an intermediate in the biosynthesis of poly(3-

hydroxybutyrate-co-3-hydroxyhexanoate) [P(3HB-co-3HHx)], a type of biodegradable polymer.

This biosynthesis can be engineered in microorganisms like Escherichia coli. The pathway

involves the elongation of butyryl-CoA to 3-oxohexanoyl-CoA, which is then reduced to (R)-3-

hydroxyhexanoyl-CoA.
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Visualizations
Experimental Workflow Diagrams
The following diagrams, generated using Graphviz, illustrate the logical flow of the

experimental protocols described above.

Sample Preparation:
Fill test tube with sample and insert capillary tube

Apparatus Setup:
Attach tube to thermometer and place in Thiele tube

Heating:
Gently and evenly heat the apparatus

Observation 1:
Observe for a rapid, continuous stream of bubbles

Cooling:
Remove heat and allow to cool slowly

Observation 2:
Record temperature when liquid enters capillary

Final Result:
Boiling Point Temperature

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Weigh empty, dry pycnometer (m1)

Fill with distilled water at constant temp., weigh (m2)

Empty, dry, and fill with sample at same temp., weigh (m3)

Calculation:
Density = [(m3 - m1) / (m2 - m1)] * Density_water

Final Result:
Density of Ethyl 3-Hydroxyhexanoate

Click to download full resolution via product page

Caption: Workflow for Density Measurement.
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Calibrate refractometer with standard

Clean and dry prisms

Apply sample to prism

Adjust focus and boundary line

Correct for chromatic aberration

Read refractive index from scale

Final Result:
Refractive Index Value

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement.
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Solubility in Water Solubility in Organic Solvent

Add sample to test tube

Add water and shake

Observe for dissolution or phase separation

Record Observations:
Insoluble in Water, Soluble in Alcohol

Add sample to test tube

Add organic solvent and shake

Observe for dissolution

Click to download full resolution via product page

Caption: Workflow for Qualitative Solubility Testing.

Conclusion
This technical guide has provided a detailed summary of the physical properties of ethyl 3-
hydroxyhexanoate, along with standardized methodologies for their determination. The

compiled data and procedural outlines are intended to serve as a valuable resource for

researchers and professionals in the fields of chemistry and drug development, facilitating the

effective and safe use of this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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